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Compound of Interest

Compound Name: Isobornyl propionate

Cat. No.: B1207221 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential safety and logistical

information for the use of Isobornyl propionate, focusing on personal protective equipment

(PPE), operational procedures, and disposal plans. By adhering to these procedural, step-by-

step instructions, you can mitigate risks and ensure a secure laboratory environment.

Essential Safety Information at a Glance
Understanding the physicochemical properties of Isobornyl propionate is the first step in safe

handling. This data, summarized below, informs the necessary safety precautions.

Property Value

CAS Number 2756-56-1

Molecular Formula C₁₃H₂₂O₂

Molecular Weight 210.32 g/mol

Appearance Colorless liquid

Flash Point 94 °C (201.2 °F) - Closed Cup[1]

Occupational Exposure Limits No data available[1]
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Personal Protective Equipment (PPE): Your First
Line of Defense
Consistent and correct use of PPE is fundamental to laboratory safety when handling

Isobornyl propionate.

Recommended Personal Protective Equipment
PPE Category Specification

Eye and Face Protection

Wear chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield may be required for splash

hazards.

Hand Protection

Chemical-resistant gloves are required. While

specific breakthrough data for Isobornyl

propionate is not available, nitrile or neoprene

gloves are recommended for handling similar

esters. Always inspect gloves for degradation or

punctures before use.

Body Protection

A fully buttoned lab coat is mandatory to protect

against splashes.[2] For larger quantities or

when there is a significant risk of splashing, a

chemical-resistant apron is also recommended.

[2]

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required. If vapors or mists are

generated, use a NIOSH-approved respirator

with an appropriate organic vapor cartridge.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

General Handling and Storage
Ventilation: Always handle Isobornyl propionate in a well-ventilated area, preferably within

a chemical fume hood.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[3]

Storage: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[2]

Containers should be tightly sealed and properly labeled.[2]

Grounding: For transfers of larger quantities, ensure containers are electrically bonded and

grounded to prevent static discharge.

Experimental Workflow
The following diagram illustrates a safe and logical workflow for conducting experiments with

Isobornyl propionate.
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Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Dispense Isobornyl Propionate

Conduct Experiment

Collect Waste in Labeled Container

Clean Work Area

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for Isobornyl propionate.
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Emergency Response: Spill and Exposure Protocols
In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Spill Cleanup Protocol
For a minor spill (less than 100 mL) of Isobornyl propionate:

Alert Personnel: Immediately alert others in the vicinity.

Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing

equipment.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Containment: Use an inert absorbent material such as vermiculite, sand, or commercial

sorbent pads to contain the spill.[2]

Collection: Carefully scoop the absorbed material into a designated, sealable container for

hazardous waste.

Decontamination: Clean the spill area with soap and water.

Disposal: Label the waste container and dispose of it according to your institution's

hazardous waste procedures.

The logical flow for managing a spill is depicted in the diagram below.
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Spill Occurs

Alert Personnel & Control Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Absorbed Material into Waste Container

Clean Spill Area

Dispose of Waste

Click to download full resolution via product page

Caption: Spill response workflow.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
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develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.

Disposal Plan: Responsible Waste Management
Proper disposal of Isobornyl propionate and its containers is essential for environmental

protection and regulatory compliance.

Chemical Waste Disposal
Collection: Collect all waste containing Isobornyl propionate in a designated, properly

labeled hazardous waste container. The container should be compatible with the chemical

and have a secure lid.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "Isobornyl propionate." Do not use abbreviations.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) department.

Empty Container Disposal
Empty containers that once held Isobornyl propionate must be decontaminated before

disposal.

Triple Rinse: Rinse the empty container with a suitable solvent (such as ethanol or acetone)

three times.
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Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste.

[2]

Deface Label: Completely remove or deface the original product label.

Final Disposal: Once decontaminated and the label is removed, the container can typically

be disposed of in the regular trash or recycled, depending on institutional policies.[2][4]

By implementing these comprehensive safety and handling procedures, you contribute to a

culture of safety and responsibility within your laboratory. Always consult your institution's

specific safety guidelines and the most recent Safety Data Sheet (SDS) for Isobornyl
propionate before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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